Cas no 1793072-35-1 ((2,3-Dichlorophenyl)methyl 4-methylbenzene-1-sulfonate)

• Product Name: (2,3-Dichlorophenyl)methyl 4-methylbenzene-1-sulfonate
• CAS No: 1793072-35-1
• MF: C₁₄H₁₂Cl₂O₃S
• MW: 331.214281082153
• CID: 5888239
• PubChem ID: 165761262
• Update Time: 2025-07-20

(2,3-Dichlorophenyl)methyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 1793072-35-1
• (2,3-dichlorophenyl)methyl 4-methylbenzene-1-sulfonate
• EN300-7241252
• (2,3-Dichlorophenyl)methyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C14H12Cl2O3S/c1-10-5-7-12(8-6-10)20(17,18)19-9-11-3-2-4-13(15)14(11)16/h2-8H,9H2,1H3
• InChI Key： CEQWNQXPJHTOQT-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1COS(C1C=CC(C)=CC=1)(=O)=O)Cl

Computed Properties

• Exact Mass: 329.9884208g/mol
• Monoisotopic Mass: 329.9884208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 51.8Ų

Additional information on (2,3-Dichlorophenyl)methyl 4-methylbenzene-1-sulfonate

Research Briefing on (2,3-Dichlorophenyl)methyl 4-methylbenzene-1-sulfonate (CAS: 1793072-35-1) in Chemical Biology and Pharmaceutical Applications

In recent years, the compound (2,3-Dichlorophenyl)methyl 4-methylbenzene-1-sulfonate (CAS: 1793072-35-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonate ester derivative has shown promising potential in various therapeutic applications, particularly due to its unique structural properties and reactivity. The compound's ability to act as an intermediate in the synthesis of more complex bioactive molecules has made it a subject of interest for drug discovery and development.

Recent studies have focused on the synthesis and characterization of (2,3-Dichlorophenyl)methyl 4-methylbenzene-1-sulfonate, with an emphasis on optimizing its yield and purity for industrial-scale production. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its molecular structure and stability under various conditions. These studies have provided valuable insights into the compound's physicochemical properties, which are critical for its application in pharmaceutical formulations.

One of the key findings from recent research is the compound's potential as a precursor in the development of novel kinase inhibitors. Kinases play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that derivatives of (2,3-Dichlorophenyl)methyl 4-methylbenzene-1-sulfonate exhibit inhibitory activity against specific kinase targets, suggesting its utility in targeted therapy development.

Furthermore, the compound has been investigated for its role in prodrug design. Prodrugs are biologically inactive compounds that can be metabolized in the body to release active therapeutic agents. The sulfonate ester group in (2,3-Dichlorophenyl)methyl 4-methylbenzene-1-sulfonate offers a versatile handle for conjugation with various drug molecules, enabling the development of prodrugs with improved bioavailability and reduced side effects. Recent studies have explored its use in enhancing the delivery of anticancer agents, with promising results in preclinical models.

In addition to its therapeutic applications, (2,3-Dichlorophenyl)methyl 4-methylbenzene-1-sulfonate has also been studied for its potential in chemical biology tools. Its reactivity with nucleophiles and electrophiles makes it a valuable building block for the synthesis of probes and labels used in studying biological systems. For instance, researchers have utilized this compound to develop fluorescent tags for imaging cellular processes, providing new avenues for understanding disease mechanisms at the molecular level.

Despite these advancements, challenges remain in the widespread adoption of (2,3-Dichlorophenyl)methyl 4-methylbenzene-1-sulfonate in pharmaceutical applications. Issues such as scalability of synthesis, stability under physiological conditions, and potential toxicity need to be addressed through further research. Ongoing studies are focused on optimizing the compound's properties and exploring its interactions with biological targets to unlock its full potential.

In conclusion, (2,3-Dichlorophenyl)methyl 4-methylbenzene-1-sulfonate (CAS: 1793072-35-1) represents a versatile and promising compound in the fields of chemical biology and pharmaceutical research. Its applications range from drug discovery to chemical biology tools, highlighting its broad utility. Future research efforts should aim to overcome existing challenges and further elucidate its mechanisms of action, paving the way for its integration into therapeutic and diagnostic applications.